Cas no 1805142-48-6 (Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate)

• Product Name: Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate
• CAS No: 1805142-48-6
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4855495
• Update Time: 2025-06-09

Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-9(16)5-7-10(11(12)13)6(2)4-8(14)15-7/h4,11H,3,5H2,1-2H3,(H2,14,15)
• InChI Key： BBUNIKKQTFCTCT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(N)N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate

Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-48-6): A Comprehensive Overview

Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-48-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with substituents such as amino, difluoromethyl, and methyl groups, contributes to its versatile applications in medicinal chemistry.

The significance of Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate is underscored by its incorporation into several cutting-edge research projects aimed at developing novel therapeutic agents. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature makes the compound an invaluable intermediate in the design of small-molecule drugs targeting a wide range of diseases.

In recent years, the demand for high-quality intermediates like Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate has surged due to advancements in synthetic methodologies and increased interest in fluorinated compounds. These compounds are often employed in the development of antiviral, anticancer, and anti-inflammatory agents. The structural versatility of Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate allows researchers to modify its core structure while retaining its pharmacological properties, thereby facilitating the creation of diverse drug candidates.

The synthesis of Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the amino, difluoromethyl, and methyl groups at strategic positions. These steps require precise control over reaction conditions to ensure high yield and purity. The resulting compound is then subjected to purification techniques such as recrystallization or chromatography to obtain the final product in a form suitable for further applications.

The pharmacological potential of Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate has been explored in multiple preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases.

The use of computational chemistry tools has further enhanced the understanding of Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate's behavior in biological systems. Molecular docking studies have been conducted to predict how this compound might bind to specific targets, providing insights into its mechanism of action. These studies not only aid in rational drug design but also help in identifying potential side effects by evaluating off-target interactions.

In conclusion, Ethyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1805142-48-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic flexibility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various medical challenges.